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For Researchers, Scientists, and Drug Development Professionals

Introduction

Indolizine, a heterocyclic aromatic compound with the formula CsH7N, is a structural isomer of
the well-known indole nucleus.[1] Unlike indole, the nitrogen atom in indolizine is located at a
ring fusion position, creating a unique 10-1t electron system that is isoelectronic with indole and
structurally related to purines.[2][3] This distinct arrangement imparts specific physicochemical
properties and a broad spectrum of biological activities to its derivatives.[2] While humerous
indole-based drugs are commercially available, no indolizine-based therapeutic has yet
reached the market, making it a "privileged scaffold" of significant interest for future drug
discovery and development.[1][4][5] This guide provides a comprehensive overview of the
history, discovery, properties, and key synthetic methodologies of the indolizine core, tailored
for professionals in chemical and pharmaceutical research.

History and Discovery

The journey of the indolizine ring system began in the late 19th century. The initial concept
was reported in 1890 by the Italian chemist Angeli, who proposed the name "pyrindole" for the
parent base.[6] However, it was not until 1912 that the first synthesis was accomplished by
Scholtz.[6][7] He treated 2-methylpyridine with acetic anhydride at high temperatures (200—
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220°C) to produce a compound he named "picolide".[6] Acid hydrolysis of this "picolide" yielded
a crystalline solid with the empirical formula CsHzN, which Scholtz initially called "pyrrocoline”.

[6]

The structure of this new compound was a subject of investigation. It displayed reactions
characteristic of pyrroles and indoles but had only weakly basic properties, suggesting it was
not a typical pyridine derivative.[6][8] The definitive structure was later confirmed by Diels and
Alder through catalytic reduction experiments.[6] The name "pyrrocoline” was eventually
replaced by the current, officially accepted term "indolizine".[6]

Historical Timeline of Indolizine Discovery

1890
Angeli proposes the name 'pyrindole’ for the theoretical parent base.

Scholtz achieves the first synthesis of an indolizine derivative ('picolide’ -> 'pyrrocoline’).

Structural Confirmation

Post-1912
Diels and Alder confirm the bicyclic structure through catalytic reduction.

Nomenclature & Research Focus

Present
The system is universally known as Indolizine and is a focus of drug discovery.

2-Methylpyridine Heat (200-220°C Indolizine
+ Acetic Anhydride High Pressure Hydrolysi Derivative
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Chichibabin Reaction Mechanism
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Step 4: Aromatization
(e.g., Dehydration)
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Pyridinium Ylide
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Cycloadduct Oxidation/ Substituted
(Dihydroindolizine) w Indolizine
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Anticancer Mechanism: Tubulin Polymerization Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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